Cas no 80639-81-2 (N-(2-Chloroethyl)-N-nitroso-O-cyclohexylurethane)

• Product name: N-(2-Chloroethyl)-N-nitroso-O-cyclohexylurethane
• CAS No: 80639-81-2
• MF: C₉H₁₅ClN₂O₃
• MW: 234.680001497269
• CID: 985901
• PubChem ID: 54590

N-(2-Chloroethyl)-N-nitroso-O-cyclohexylurethane Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloroethyl)-N-nitroso-O-cyclohexylurethane
• cyclohexyl N-(2-chloroethyl)-N-nitrosocarbamate
• DTXSID80230449
• (2-Chloroethyl)nitrosocarbamic acid cyclohexyl ester
• CARBAMIC ACID, (2-CHLOROETHYL)NITROSO-, CYCLOHEXYL ESTER
• 80639-81-2

• Inchi： InChI=1S/C9H15ClN2O3/c10-6-7-12(11-14)9(13)15-8-4-2-1-3-5-8/h8H,1-7H2
• InChI Key： HFVIUKSJYCGXRW-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)OC(=O)N(CCCl)N=O

Computed Properties

• Exact Mass: 234.0771200g/mol
• Monoisotopic Mass: 234.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 59Ų
• Tautomer Count: nothing
• XLogP3: 2.2